1-Chloro-3-fluoro-5-(propan-2-yloxy)benzene

Specification

• Molecular Formula: C9H10ClFO
• Molecular Weight: 188.62 g/mol
• IUPAC Name: 1-chloro-3-fluoro-5-propan-2-yloxybenzene
• Standard InChI: InChI=1S/C9H10ClFO/c1-6(2)12-9-4-7(10)3-8(11)5-9/h3-6H,1-2H3
• Standard InChI Key: WTTVNJXTERASPE-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC(=CC(=C1)Cl)F
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)Cl)F

Introduction

1-Chloro-3-fluoro-5-(propan-2-yloxy)benzene is an organic compound with the molecular formula C₉H₁₀ClFO. It is a derivative of benzene, featuring a chlorine atom at the first position, a fluorine atom at the third position, and a propan-2-yloxy group at the fifth position. This compound is notable for its unique substitution pattern, which influences its chemical properties and potential applications.

Synthesis and Preparation

The synthesis of 1-Chloro-3-fluoro-5-(propan-2-yloxy)benzene typically involves multi-step organic reactions. While specific synthesis routes for this compound are not widely documented, similar compounds are often prepared through nucleophilic aromatic substitution reactions. For instance, starting materials might include chlorofluorobenzenes and propan-2-ol, with a base such as potassium carbonate facilitating the reaction.

Applications and Research Findings

1-Chloro-3-fluoro-5-(propan-2-yloxy)benzene can serve as a building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its unique structure allows it to participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions.

Potential Applications

• Pharmaceutical Intermediates: The compound's ability to undergo diverse chemical transformations makes it a valuable intermediate in synthesizing complex molecules with potential therapeutic applications.

• Material Science: Its incorporation into polymers or other materials could enhance their chemical and physical properties.

Research Data

Property	Value	Description
Molecular Formula	C₉H₁₀ClFO	Chemical composition
Molecular Weight	188.627 g/mol	Mass of the molecule
CAS Number	1369947-26-1	Unique identifier
Storage Temperature	Ambient	Recommended storage conditions